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Compound of Interest

Compound Name: Lanthanum iodide

Cat. No.: B1582534

Technical Support Center: Lanthanum lodide
Detectors

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working with
Lanthanum lodide (Lals) detectors.

Frequently Asked Questions (FAQSs)
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Question

Answer

What is the primary advantage of using a

Lanthanum lodide (Lals) detector?

Lals detectors, particularly Lanthanum Bromide
(LaBrs:Ce), are known for their excellent energy
resolution, which is significantly better than that
of more common scintillators like Sodium lodide
(Nal(TI)). They also offer a high light output and
a fast decay time, making them suitable for high

count rate applications.[1][2][3]

What is the intrinsic radioactivity | see in my

LaBrs:Ce spectrum?

The background in a LaBrs:Ce detector is partly
due to the natural radioactivity of Lanthanum-
138 (138La) and impurities of Actinium-227
(#7Ac) and its decay products.[4][5][6] 138La
decay produces gamma rays at 788.7 keV and
1435.8 keV, with the latter often summing with
an accompanying X-ray to create a peak around
1468 keV.[5][6] The alpha decay of 27Ac and its
daughters contributes to background in the

higher energy range (typically 1.5-3.0 MeV).[4]

How does temperature affect the performance

of a Lals detector?

LaBrs:Ce detectors exhibit high stability in light
output and energy resolution over a wide
temperature range.[1][7] One study showed that
the light output of LaBrs(Ce) has a stability of
about 0.01%/°C.[7] While much more stable
than Nal(TI), extreme temperature fluctuations

can still cause some gain drift.[7][8][9]

What is Pulse Shape Discrimination (PSD) and

why is it used with Lals detectors?

Pulse Shape Discrimination is a signal
processing technique used to differentiate
between different types of radiation (e.g., alpha
particles and gamma rays) based on the shape
of the signal pulse they produce in the detector.
[4][10][11][12] For LaBrs:Ce detectors, PSD is
particularly useful for identifying and rejecting
the internal alpha background caused by 22’Ac
contamination, thereby improving the quality of

gamma-ray spectra.[4][10][11]
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Troubleshooting Guides

Poor Energy Resolution

Symptom

Possible Cause

Troubleshooting Steps

Broadened or asymmetric
photopeaks in the energy

spectrum.

Photomultiplier Tube (PMT)
Issues: Improper high voltage
setting, gain drift, or poor
optical coupling between the
crystal and the PMT.

1. Ensure the PMT high
voltage is set to the
manufacturer's recommended
value. 2. Allow the system to
warm up and stabilize before
acquiring data. 3. Check the
optical coupling between the
scintillator and the PMT; re-
apply optical grease if

necessary.

Signal Processing Electronics
Misconfiguration: Incorrect
settings in the amplifier (e.g.,

shaping time) or ADC.

1. Optimize the amplifier
shaping time to match the
detector's decay time (typically
short for LaBrs). 2. Ensure the
ADC is properly calibrated and

has sufficient resolution.

Crystal Integrity Issues: Cracks
or hydration of the hygroscopic

Lals crystal.

1. Visually inspect the detector
housing for any signs of
damage. 2. If a crack is
suspected, the detector's
performance may be
permanently degraded.[13]
Contact the manufacturer for

assessment.

Non-proportionality of light
yield: An intrinsic property of

the scintillator.

While intrinsic, the effect can
be minimized by using co-
doped crystals (e.g.,
LaBrs:Ce,Sr), which have
shown improved energy
resolution.[14][15]
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Spectral Artifacts and Anomalies

Symptom

Possible Cause

Troubleshooting Steps

Unidentified peaks in the

spectrum.

Intrinsic Radioactivity: Peaks
from the decay of 138La and

227 ¢ within the crystal.

1. Identify the characteristic
peaks of 138La (approx. 789
keV and 1468 keV) and the
alpha background region. 2.
Perform a background
subtraction using a spectrum
acquired with no external
source. 3. For the alpha
background, employ Pulse
Shape Discrimination to
identify and reject these

events.[4]

Sum Peaks: At high count
rates, two gamma rays can be
detected simultaneously,
creating a peak at the sum of

their energies.

1. Reduce the source-to-
detector distance or use a
lower activity source to
decrease the count rate. 2. If
high throughput is necessary,
use digital signal processing
techniques that can better

handle pile-up events.

Escape Peaks: High-energy
gamma rays can undergo pair
production, and one or both of
the 511 keV annihilation
photons can escape the
detector, resulting in peaks at
Ey - 511 keV and Ey - 1022
keV.

This is a physical process and
not an error. Be aware of the
possibility of escape peaks
when identifying unknown

gamma-ray energies.

Compton Scattering: The
Compton continuum and
backscatter peak are normal
features of a gamma-ray

spectrum.

These are inherent to the
interaction of gamma rays with
matter and can be accounted

for during spectral analysis.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://jksus.org/rejection-of-the-internal-background-in-labr3ce-detectors-by-using-a-wavelet-based-pulse-shape-discrimination-method/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols
Energy Calibration

A precise energy calibration is crucial for accurate gamma-ray spectroscopy.

Procedure:

Source Selection: Use standard calibration sources with well-known and distinct gamma-ray
energies covering the energy range of interest. Common sources include 13’Cs (662 keV)
and °°Co (1173 keV and 1332 keV).[16] The intrinsic 138La peaks can also be used for
calibration.[16][17]

Geometry: Place the calibration sources at a reproducible position and distance from the
detector.

Data Acquisition: Acquire a spectrum for each calibration source, ensuring a sufficient
number of counts in the photopeaks to achieve good statistical precision.

Peak Fitting: For each spectrum, determine the channel number corresponding to the
centroid of each photopeak using a Gaussian or other appropriate fitting function.

Calibration Curve: Plot the known gamma-ray energies against their corresponding channel
numbers. Fit a linear or second-order polynomial function to these data points.[16][18] This
function will be your energy calibration curve, allowing you to convert channel numbers to
energy.

Pulse Shape Discrimination (PSD) for Alpha-Gamma
Separation

This protocol outlines the charge comparison method, a common PSD technique.

Procedure:

o Data Acquisition: Use a fast digitizer or oscilloscope to record the full waveform of the

detector output pulses. A sampling rate of at least 1 Gsps is recommended.

o Pulse Integration: For each pulse, calculate two integrals:
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o Total Integral (Long Gate): Integrate the entire pulse to determine the total charge, which
is proportional to the deposited energy.

o Partial Integral (Short Gate): Integrate the initial part (the "head") of the pulse. The optimal
duration of the short gate should be determined empirically to maximize the separation
between alpha and gamma events.[19]

o PSD Parameter Calculation: The PSD parameter is typically the ratio of the partial integral to
the total integral.

o Discrimination: Create a 2D histogram of the PSD parameter versus the total energy. Alpha
and gamma events will form distinct bands on this plot, allowing for their separation.

o Figure of Merit (FOM): Quantify the separation between the alpha and gamma populations
using the Figure of Merit: FOM = (Separation between peak centroids) / (FWHM of alpha
peak + FWHM of gamma peak) A higher FOM indicates better separation.

Quantitative Data Summary

Table 1: Temperature Performance of LaBr3(Ce) vs. Nal(Tl)

LaBrs(Ce) Energy

LaBrs3(Ce) Relative . Nal(Tl) Relative
Temperature (°C) . Resolution @ 662 .

Light Output Light Output

keV (%)

25 100% ~3% 100%

~80% of Nal(Tl)'s
175 ) ~8% Lower than LaBrs(Ce)

decline

Data adapted from a study on the high-temperature performance of LaBr3(Ce) scintillators.[8]

[°]

Table 2: Energy Resolution of LaBrs Detectors
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Detector Type Energy Resolution @ 662 keV (FWHM)
Standard LaBrs:Ce 2.6% - 3.0%[1][3]

Enhanced LaBr3(Ce+Sr) 2.2%[1]

LaBrs:Ce (co-doped with Sr2+ or Caz*) 2.0%[14]

Table 3: Pulse Shape Discrimination (PSD) Figure of Merit (FOM) for LaBr3:Ce

PSD Method Particle Types Reported FOM

Varies with energy and specific

Charge Comparison Method aly _ _ _
algorithm implementation

Wavelet-based Method aly 1.25[4]

Visualizations
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Caption: General signal processing workflow for a Lals detector system.
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Caption: Troubleshooting workflow for poor energy resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Signal processing techniques for lanthanum iodide
detector output]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582534+#signal-processing-techniques-for-
lanthanum-iodide-detector-output]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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